Cas no 1340185-95-6 (4-{1-(4-methylphenyl)ethylamino}butan-2-ol)

• Product Name: 4-{1-(4-methylphenyl)ethylamino}butan-2-ol
• CAS No: 1340185-95-6
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5149384
• PubChem ID: 64911108
• Update Time: 2025-06-08

4-{1-(4-methylphenyl)ethylamino}butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-{[1-(4-methylphenyl)ethyl]amino}butan-2-ol
• 2-Butanol, 4-[[1-(4-methylphenyl)ethyl]amino]-
• 4-{1-(4-methylphenyl)ethylamino}butan-2-ol

• Inchi： 1S/C13H21NO/c1-10-4-6-13(7-5-10)12(3)14-9-8-11(2)15/h4-7,11-12,14-15H,8-9H2,1-3H3
• InChI Key： PNDAOHAUEHJBFN-UHFFFAOYSA-N
• SMILES： OC(C)CCNC(C)C1C=CC(C)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 164
• XLogP3: 2.2
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes

Additional information on 4-{1-(4-methylphenyl)ethylamino}butan-2-ol

Professional Introduction to Compound with CAS No. 1340185-95-6 and Product Name: 4-{1-(4-methylphenyl)ethylamino}butan-2-ol

Compound with the CAS number 1340185-95-6 and the product name 4-{1-(4-methylphenyl)ethylamino}butan-2-ol represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural and functional properties, has garnered considerable attention in recent years due to its potential applications in drug development and therapeutic interventions. The molecular structure of this compound incorporates a 4-methylphenyl group, which is a key aromatic moiety that contributes to its pharmacological activity. The presence of this group enhances the compound's ability to interact with biological targets, making it a promising candidate for further investigation.

The 1-(4-methylphenyl)ethylamino substituent in the compound's name is another critical feature that influences its chemical behavior and biological efficacy. This amino group is known to play a pivotal role in modulating the compound's interactions with enzymes and receptors, thereby affecting its overall pharmacokinetic profile. The butan-2-ol backbone provides the compound with a flexible structure that allows for modifications at multiple positions, enabling researchers to fine-tune its properties for specific applications.

Recent studies have highlighted the potential of compounds like 4-{1-(4-methylphenyl)ethylamino}butan-2-ol in addressing various therapeutic challenges. For instance, research has demonstrated that similar molecular scaffolds exhibit inhibitory effects on certain enzymes implicated in inflammatory and neurodegenerative diseases. The 4-methylphenyl moiety, in particular, has been shown to enhance binding affinity to target proteins, improving the compound's efficacy as an inhibitor. This finding aligns with the growing interest in developing small molecules that can modulate enzyme activity through precise structural design.

In addition to its enzymatic interactions, the compound's 1-(4-methylphenyl)ethylamino group has been investigated for its potential role in enhancing drug delivery systems. Studies have suggested that this moiety can improve solubility and bioavailability, critical factors for ensuring therapeutic efficacy. The butan-2-ol component also contributes to these properties by providing a hydrophilic-hydrophobic balance that facilitates absorption and distribution within biological systems.

The synthesis of 4-{1-(4-methylphenyl)ethylamino}butan-2-ol involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These methods not only enhance the synthetic pathway but also ensure minimal side product formation, which is crucial for pharmaceutical applications.

From a regulatory perspective, compounds like 1340185-95-6 must undergo rigorous testing to meet safety and efficacy standards before they can be commercialized. Preclinical studies have been conducted to evaluate the compound's toxicity profile, pharmacokinetics, and potential therapeutic benefits. These studies have provided valuable insights into how the 4-methylphenyl, 1-(4-methylphenyl)ethylamino, and butan-2-ol components interact within biological systems, guiding further development efforts.

The integration of computational chemistry and artificial intelligence has further accelerated the discovery process for compounds like 4-{1-(4-methylphenyl)ethylamino}butan-2-ol. Machine learning algorithms have been trained on large datasets of known bioactive molecules to predict new structures with desired properties. This approach has enabled researchers to identify novel analogs with enhanced efficacy or reduced toxicity rapidly.

Future research directions for this compound include exploring its potential in combination therapies and developing novel formulations that improve patient compliance. The flexibility of the butan-2-ol backbone allows for modifications that could lead to sustained-release formulations or targeted drug delivery systems, expanding its therapeutic applications.

In conclusion, compound with CAS No. 1340185-95-6 and product name 4-{1-(4-methylphenyl)ethylamino}butan-2-ol represents a significant advancement in pharmaceutical chemistry. Its unique structural features, particularly the presence of the 4-methylphenyl, 1-(4-methylphenyl)ethylamino, and butan-2-ol moieties, contribute to its potential as a therapeutic agent. Ongoing research continues to uncover new applications for this compound, reinforcing its importance in addressing various medical challenges.